Cas no 2229318-13-0 (2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine)
2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine
- EN300-1821944
- 2-fluoro-3-[(3-methylazetidin-3-yl)oxy]pyridine
- 2229318-13-0
-
- Inchi: 1S/C9H11FN2O/c1-9(5-11-6-9)13-7-3-2-4-12-8(7)10/h2-4,11H,5-6H2,1H3
- InChI Key: IWVRPORRARBZAR-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CN=1)OC1(C)CNC1
Computed Properties
- Exact Mass: 182.08554114g/mol
- Monoisotopic Mass: 182.08554114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 34.2Ų
2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1821944-0.05g |
2-fluoro-3-[(3-methylazetidin-3-yl)oxy]pyridine |
2229318-13-0 | 0.05g |
$1152.0 | 2023-09-19 | ||
| Enamine | EN300-1821944-0.1g |
2-fluoro-3-[(3-methylazetidin-3-yl)oxy]pyridine |
2229318-13-0 | 0.1g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1821944-0.25g |
2-fluoro-3-[(3-methylazetidin-3-yl)oxy]pyridine |
2229318-13-0 | 0.25g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1821944-0.5g |
2-fluoro-3-[(3-methylazetidin-3-yl)oxy]pyridine |
2229318-13-0 | 0.5g |
$1316.0 | 2023-09-19 | ||
| Enamine | EN300-1821944-1.0g |
2-fluoro-3-[(3-methylazetidin-3-yl)oxy]pyridine |
2229318-13-0 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1821944-2.5g |
2-fluoro-3-[(3-methylazetidin-3-yl)oxy]pyridine |
2229318-13-0 | 2.5g |
$2688.0 | 2023-09-19 | ||
| Enamine | EN300-1821944-5.0g |
2-fluoro-3-[(3-methylazetidin-3-yl)oxy]pyridine |
2229318-13-0 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1821944-10.0g |
2-fluoro-3-[(3-methylazetidin-3-yl)oxy]pyridine |
2229318-13-0 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1821944-1g |
2-fluoro-3-[(3-methylazetidin-3-yl)oxy]pyridine |
2229318-13-0 | 1g |
$1371.0 | 2023-09-19 | ||
| Enamine | EN300-1821944-5g |
2-fluoro-3-[(3-methylazetidin-3-yl)oxy]pyridine |
2229318-13-0 | 5g |
$3977.0 | 2023-09-19 |
2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine
Introduction to 2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine (CAS No. 2229318-13-0)
2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine, identified by the CAS number 2229318-13-0, is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound belongs to the class of oxypyridine derivatives, characterized by the presence of a fluorine atom and an azetidine moiety, which contribute to its distinct chemical properties and potential biological activities.
The structural composition of 2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine incorporates a pyridine ring substituted with a fluoro group at the 2-position and an azetidine ring linked at the 3-position through an oxygen atom. The introduction of the fluoro group enhances the lipophilicity and metabolic stability of the molecule, while the methylazetidine moiety introduces a cyclic amine structure that can interact with biological targets in diverse ways. This combination makes it a promising candidate for further exploration in drug discovery.
In recent years, there has been growing interest in oxypyridine derivatives due to their versatile applications in medicinal chemistry. The presence of both fluorine and azetidine functionalities allows for multiple points of interaction with biological systems, making this class of compounds valuable for developing novel therapeutic agents. Specifically, 2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine has been studied for its potential role in modulating various biological pathways, including enzyme inhibition and receptor binding.
One of the most compelling aspects of 2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine is its structural versatility, which allows chemists to modify its core scaffold to optimize its pharmacological properties. The fluorine atom, in particular, is well-known for its ability to influence drug-receptor interactions by altering electronic distributions and steric profiles. This feature has been leveraged in the design of numerous small-molecule drugs that exhibit improved efficacy and selectivity. The methylazetidine component further contributes to the compound's complexity, enabling it to engage with different binding pockets on target proteins or enzymes.
Recent studies have highlighted the potential of 2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine as a scaffold for developing inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. Kinases are critical targets in drug development due to their central role in cell signaling pathways. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate disease progression effectively. The unique structural features of this compound make it an attractive starting point for such endeavors.
The synthesis of 2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies often include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to streamline the synthetic route and improve overall efficiency. These synthetic methodologies are critical for producing sufficient quantities of the compound for both preclinical and clinical studies.
From a computational chemistry perspective, 2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies help predict binding affinities, identify key pharmacophoric elements, and guide medicinal chemists in optimizing lead structures. The integration of experimental data with computational predictions provides a comprehensive understanding of the compound's behavior within biological systems.
The pharmacological profile of 2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine is under active investigation in several research laboratories. Preliminary findings suggest that this compound exhibits inhibitory activity against specific enzymes and may have therapeutic potential in areas such as oncology and immunology. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile before it can be considered for clinical development.
In conclusion, 2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine (CAS No. 2229318-13-0) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.
2229318-13-0 (2-fluoro-3-(3-methylazetidin-3-yl)oxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)